Cas no 1539775-03-5 (1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid)
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
- EN300-1844310
- 1539775-03-5
-
- Inchi: 1S/C11H16N2O2/c1-13-8-7-12-9(13)11(10(14)15)5-3-2-4-6-11/h7-8H,2-6H2,1H3,(H,14,15)
- InChI Key: GBDAQLCGBNBBHO-UHFFFAOYSA-N
- SMILES: OC(C1(C2=NC=CN2C)CCCCC1)=O
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.1Ų
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1844310-0.05g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1844310-0.1g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1844310-0.25g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1844310-0.5g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1844310-1.0g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 1g |
$1214.0 | 2023-05-26 | ||
| Enamine | EN300-1844310-2.5g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1844310-5.0g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 5g |
$3520.0 | 2023-05-26 | ||
| Enamine | EN300-1844310-10.0g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 10g |
$5221.0 | 2023-05-26 | ||
| Enamine | EN300-1844310-1g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1844310-5g |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid |
1539775-03-5 | 5g |
$2858.0 | 2023-09-19 |
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
Introduction to 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1539775-03-5)
1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1539775-03-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane ring conjugated with a carboxylic acid functional group and an imidazole moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of the 1-methyl-1H-imidazol-2-yl substituent suggests possible interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.
The compound's structural framework combines the flexibility of the cyclohexane ring with the rigid heterocyclic system of imidazole, which is well-documented for its role in various biological processes. The carboxylic acid group at the 1-position of the cyclohexane ring introduces polarity and reactivity, enabling diverse chemical modifications and functionalization strategies. These features make 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid a versatile scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds have been explored for their potential applications in antimicrobial, antiviral, anti-inflammatory, and anticancer therapies. The 1-methyl-1H-imidazol-2-yl moiety, in particular, has been shown to enhance binding affinity to certain biological targets, including enzymes and receptors. This structural feature has prompted researchers to investigate its incorporation into more complex molecules as a pharmacophore.
The cyclohexane ring in 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid contributes to the molecule's overall conformational flexibility, which can be exploited to optimize interactions with biological targets. The carboxylic acid group provides a site for hydrogen bonding, which is crucial for stabilizing protein-ligand interactions. These characteristics make the compound an attractive candidate for structure-based drug design.
Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry. The cyclohexane ring is a common motif in many biologically active compounds due to its ability to adopt favorable conformations that mimic natural biomolecules. Additionally, the carboxylic acid group can participate in various chemical reactions, such as esterification and amidation, allowing for further derivatization and optimization.
The imidazole ring itself is a well-studied pharmacophore with demonstrated efficacy in multiple therapeutic areas. Its aromaticity and ability to form hydrogen bonds make it an ideal candidate for interacting with biological targets. The methyl group at the 1-position of the imidazole ring further enhances its binding properties by increasing lipophilicity while maintaining overall solubility.
In the context of drug discovery, 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid represents a promising scaffold for developing novel therapeutics. Its unique structural features offer opportunities for designing molecules with enhanced pharmacokinetic properties and improved target specificity. The compound's potential applications span across various therapeutic areas, including oncology, immunology, and neurology.
One of the most compelling aspects of this compound is its potential as a lead structure for further optimization. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify analogs with improved biological activity and reduced toxicity. These approaches have already been successfully applied to other imidazole-based compounds, suggesting that 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid could follow a similar path.
The synthesis of 1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid presents an interesting challenge due to its complex structural features. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the preparation of intricate heterocyclic systems with high precision.
From a mechanistic standpoint, the reactivity of the carboxylic acid group provides multiple avenues for functionalization. For instance, esterification or amidation can be employed to enhance solubility or improve metabolic stability. Additionally, the imidazole moiety can undergo various transformations, including alkylation or sulfonylation, which can further modulate biological activity.
The potential applications of CAS No. 1539775-03-5 extend beyond traditional small-molecule drug development. Its structural features make it suitable for use as an intermediate in the synthesis of more complex biologics or peptidomimetics. These larger molecules often require rigid scaffolds to maintain stability and bioactivity upon administration.
In conclusion, 1539775–03–5 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of a cyclohexane ring、a carboxylic acid group、and an imidazole moiety offers opportunities for designing novel therapeutics with diverse applications。Further exploration into its synthetic pathways、biological activities、and pharmacological properties will undoubtedly yield valuable insights into its utility as a drug development scaffold。
1539775-03-5 (1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)